Cas no 71581-93-6 ((-)-cis-2-Benzylaminocyclohexanemethanol)

(-)-cis-2-Benzylaminocyclohexanemethanol structure
71581-93-6 structure
Product Name:(-)-cis-2-Benzylaminocyclohexanemethanol
CAS No:71581-93-6
MF:C14H21NO
MW:219.322643995285
MDL:MFCD00151396
CID:90534
PubChem ID:87564061
Update Time:2025-04-18

(-)-cis-2-Benzylaminocyclohexanemethanol Chemical and Physical Properties

Names and Identifiers

    • cis-(1S,2R)-(-)-2-Benzylaminocyclohexanemethanol
    • (-)-cis-2-Benzylaminocyclohexanemethanol
    • (-)Cis-N-Benzyl-2-(hydroxymethyl) cyclohexylamine
    • cis-(1S,2R)-(-)-2-(Benzylamino)cyclohexanemethanol
    • cis-(1S,2R)-(?)-2-(Benzylamino)cyclohexanemethanol
    • (-)-N-Benzyl-cis-2-hydroxymethylcyclohexylamine
    • (+)-cis-2-Benzylaminocyclohexanemethanol
    • ((1R,2S)-2-(Benzylamino)cyclohexyl)methanol
    • cis-(1R,2S)-(+)-2-(Benzylamino)cyclohexanemethanol
    • [(1R,2S)-2-(benzylamino)cyclohexyl]methanol
    • BRQFIORUNWWNBM-KBPBESRZSA-N
    • CIS-(1R,2S)-(+)-2-BENZYLAMINOCYCLOHEXANEMETHANOL
    • PubChem7939
    • ci
    • [(1S,2R)-2-(benzylamino)cyclohexyl]methanol
    • SCHEMBL249579
    • A923393
    • cis-(1S,2R)-(-)-2-(Benzylamino)cyclohexanemethanol, 99%
    • ((1S,2R)-2-(Benzylamino)cyclohexyl)methanol
    • CS-0114231
    • 71581-93-6
    • Cyclohexanemethanol,2-[(phenylmethyl)amino]-,(1S,2R)-
    • MFCD00151396
    • B1118
    • D88756
    • BRQFIORUNWWNBM-ZIAGYGMSSA-N
    • MDL: MFCD00151396
    • Inchi: 1S/C14H21NO/c16-11-13-8-4-5-9-14(13)15-10-12-6-2-1-3-7-12/h1-3,6-7,13-16H,4-5,8-11H2/t13-,14-/m1/s1
    • InChI Key: BRQFIORUNWWNBM-ZIAGYGMSSA-N
    • SMILES: OC[C@H]1CCCC[C@H]1NCC1C=CC=CC=1
    • BRN: 8393598

Computed Properties

  • Exact Mass: 219.16200
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Color/Form: White or light yellow solid
  • Density: 1.04
  • Melting Point: 66.0 to 69.0 deg-C
  • Boiling Point: 352.842°C at 760 mmHg
  • Flash Point: 111.792°C
  • Refractive Index: -24 ° (C=1, MeOH)
  • PSA: 32.26000
  • LogP: 2.71820
  • Solubility: Insoluble in water.
  • Optical Activity: [α]20/D −24°, c = 1 in methanol

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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